10-O-Acetylisocalamendiol
10-O-Acetylisocalamendiol
Brand Name:
Vulcanchem
CAS No.:
1432064-69-1
VCID:
VC0123968
InChI:
InChI=1S/C17H28O3/c1-11(2)14-8-9-16(5,20-13(4)18)15-7-6-12(3)10-17(14,15)19/h11,14-15,19H,3,6-10H2,1-2,4-5H3/t14-,15-,16+,17+/m0/s1
SMILES:
CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)OC(=O)C
Molecular Formula:
C17H28O3
Molecular Weight:
280.408
10-O-Acetylisocalamendiol
CAS No.: 1432064-69-1
Reference Standards
VCID: VC0123968
Molecular Formula: C17H28O3
Molecular Weight: 280.408
| CAS No. | 1432064-69-1 |
|---|---|
| Product Name | 10-O-Acetylisocalamendiol |
| Molecular Formula | C17H28O3 |
| Molecular Weight | 280.408 |
| IUPAC Name | [(1R,4S,4aR,8aR)-4a-hydroxy-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl] acetate |
| Standard InChI | InChI=1S/C17H28O3/c1-11(2)14-8-9-16(5,20-13(4)18)15-7-6-12(3)10-17(14,15)19/h11,14-15,19H,3,6-10H2,1-2,4-5H3/t14-,15-,16+,17+/m0/s1 |
| Standard InChIKey | VFQTZHSGAKUHKS-MWDXBVQZSA-N |
| SMILES | CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 124519251 |
| Last Modified | Nov 17 2021 |
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